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Abstract
This technical guide provides a comprehensive overview of the solubility of 2-furoyl chloride in

common organic solvents. 2-Furoyl chloride is a critical intermediate in pharmaceutical

synthesis, notably in the production of drugs such as mometasone furoate[1]. Understanding its

solubility and reactivity is paramount for process optimization, reaction control, and safety. This

document summarizes known qualitative solubility data, outlines the compound's significant

reactivity with protic solvents, and provides a generalized experimental protocol for the

quantitative determination of its solubility under anhydrous conditions.

Introduction to 2-Furoyl Chloride
2-Furoyl chloride (CAS No. 527-69-5) is a furan-derived acyl chloride. It presents as a

colorless to light yellow or brown liquid and is characterized by its high reactivity, which is

typical for acyl chlorides[1][2][3][4]. This reactivity is the primary driver for its utility in organic

synthesis, allowing it to readily participate in acylation reactions. However, its high reactivity,

particularly its sensitivity to moisture, dictates its handling, storage, and solubility

characteristics[2][3][5]. It is known to be corrosive and a lachrymator, causing severe skin and

eye damage[1][6].

Table 1: Physical and Chemical Properties of 2-Furoyl Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3418778?utm_src=pdf-interest
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Furoyl_chloride
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Furoyl_chloride
https://www.chembk.com/en/chem/2-Furoyl%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9189362.htm
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.chembk.com/en/chem/2-Furoyl%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9189362.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9189362_EN.htm
https://en.wikipedia.org/wiki/2-Furoyl_chloride
https://www.cdhfinechemical.com/images/product/msds/37_1156953957_2-FUROYLCHLORIDE-CASNO-527-69-5-MSDS.pdf
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₅H₃ClO₂ [1][3][5][7]

Molecular Weight 130.53 g/mol [1][3][5][7]

Appearance Clear yellow to brown liquid [2][3][5]

Melting Point -2 °C [1][2][5]

Boiling Point 173-174 °C (at 760 mmHg) [1][2][5]

Density ~1.324 g/mL at 25 °C [2][5][8]

Refractive Index n20/D ~1.531 [2][5][8]

Flash Point 85 °C (185 °F) [2][5][9]

Sensitivity
Moisture Sensitive,

Hygroscopic
[2][3][5]

Solubility Profile
Quantitative solubility data for 2-furoyl chloride is not readily available in published literature,

a fact highlighted by multiple safety data sheets noting "No data available" for properties like

water solubility[6][10]. The available information is qualitative and primarily indicates miscibility

or solubility in anhydrous aprotic organic solvents.

Table 2: Qualitative Solubility of 2-Furoyl Chloride in Various Solvents

Solvent Solubility / Reactivity Citations

Acetone Soluble [2][3][5]

Diethyl Ether Soluble [2][3][5]

Chloroform Soluble [2]

Water Decomposes [2][3][5][9]

Ethanol Decomposes [2]

Dry Organic Solvents Generally Soluble [11]
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Reactivity in Protic Solvents
A critical consideration for researchers is that 2-furoyl chloride does not form stable solutions

in protic solvents like water, alcohols, or primary/secondary amines. Instead, it undergoes a

vigorous and often exothermic nucleophilic acyl substitution reaction[4][11]. This decomposition

is frequently mistaken for dissolution. The reaction with water, for instance, produces 2-furoic

acid and hydrochloric acid, which is responsible for the fuming appearance of the compound in

moist air[4].

Products

2-Furoyl Chloride

2-Furoic Acid
(from Water)

 + Water (H₂O)

Furoate Ester
(from Alcohol)

 + Alcohol (R-OH)

Hydrogen Chloride

 Byproduct

Protic Nucleophile
(e.g., Water, Alcohol)

Click to download full resolution via product page

Figure 1. Reaction pathways of 2-furoyl chloride with common protic nucleophiles.

Experimental Protocol for Solubility Determination
Due to the reactive nature of 2-furoyl chloride, determining its solubility requires stringent

anhydrous conditions and an inert atmosphere. The following is a generalized protocol for
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quantitatively measuring its solubility in a non-reactive organic solvent (e.g., dichloromethane,

toluene, anhydrous acetone).

4.1. Materials and Equipment

2-furoyl chloride (≥98% purity)

Anhydrous organic solvent of choice

Oven-dried glassware (flasks, syringes, filters)

Inert gas supply (Nitrogen or Argon) with manifold

Magnetic stirrer and stir bars

Temperature-controlled bath

Gas-tight syringes and needles

0.2 µm PTFE syringe filters

Analytical balance

Quantitative analysis instrumentation (e.g., GC-FID or HPLC-UV after derivatization)

4.2. Experimental Workflow

The workflow below outlines the key steps for accurate solubility determination.
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1. Preparation
(Oven-dry glassware, purge with N₂)

2. Solvent Addition
(Add known volume of anhydrous

solvent to flask)

3. Equilibration
(Bring solvent to target temperature,

e.g., 25°C)

4. Solute Addition
(Add small, weighed increments

of 2-furoyl chloride)

5. Saturation & Equilibration
(Stir until excess solid persists for >2 hrs)

Repeat until
saturation

6. Sampling
(Withdraw supernatant via
gas-tight, filtered syringe)

7. Dilution
(Dilute sample into a known

volume of solvent)

8. Quantitative Analysis
(Analyze by GC-FID or derivatize

for HPLC-UV)

9. Calculation
(Determine concentration (e.g., g/L)

from calibration curve)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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